1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone

• IUPAC Name: 1-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-2-pyrrol-1-ylethanone
• InChI: InChI=1S/C16H20N4O2/c1-13-6-7-15(18-17-13)22-14-5-4-10-20(11-14)16(21)12-19-8-2-3-9-19/h2-3,6-9,14H,4-5,10-12H2,1H3
• InChI Key: MUTFDNUEILLDQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)CN3C=CC=C3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has been widely studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, Alzheimer's disease, and Fragile X syndrome.

Scientific Research Applications

Stereoselective Synthesis Applications

An efficient asymmetric approach for accessing functionalized pyrido- and pyrrolo[1,2-c][1,3]oxazin-1-ones through a nucleophilic addition-cyclization process of N, O-acetal with ynamides has been developed. This process demonstrates the versatility of similar compounds in synthesizing complex molecules with excellent regioselectivities and outstanding diastereoselectivities, showcasing their potential in creating pharmacologically active molecules with high specificity (Han et al., 2019).

Anticancer Activity

Piperazine-2,6-dione derivatives and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives have been synthesized and evaluated for their anticancer activity. These compounds exhibit good anticancer activity against various cancer cell lines, including breast, lung, colon, ovary, and liver cancers. This highlights the therapeutic potential of compounds with similar structures in the development of new anticancer agents (Kumar et al., 2013).

Molecular Interaction Studies

The antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide has shown potent and selective antagonism for the CB1 cannabinoid receptor. Molecular interaction studies of similar compounds can provide valuable insights into the development of drugs targeting specific receptors, elucidating the importance of structure-activity relationships (Shim et al., 2002).

Synthetic Methodology Applications

The development of novel methods for the synthesis of complex molecules like 3-(pyrrolidin-1-yl)piperidine showcases the importance of such compounds in medicinal chemistry. These methodologies provide efficient routes to molecules that are significant in drug development and chemical research (Smaliy et al., 2011).